Cas no 87642-31-7 (3-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 3-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• CAS No: 87642-31-7
• MF: C₁₂H₁₂FN₃
• MW: 217.242185592651
• CID: 654099
• PubChem ID: 16671966
• Update Time: 2025-04-19

3-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• 1H-Pyrazolo[4,3-c]pyridine, 3-(4-fluorophenyl)-4,5,6,7-tetrahydro-
• SCHEMBL5644368
• AB45710
• 3-(4-fluorophenyl)-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• BDBM50225579
• 916423-52-4
• 3-(4-fluorophenyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
• FT-0684292
• SR-01000376228
• ASN 10320856
• CS-0326159
• (R)-2-benzyl-3-(tert-butoxycarbonylamino)propanoicacid
• DTXSID90919612
• LS-05238
• EN300-784337
• CHEMBL355447
• SR-01000376228-1
• 87642-31-7
• AKOS015892436
• 3-(4-Fluorophenyl)-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine
• AKOS015959886

• MDL： MFCD08460453
• Inchi： 1S/C12H12FN3/c13-9-3-1-8(2-4-9)12-10-7-14-6-5-11(10)15-16-12/h1-4,14H,5-7H2,(H,15,16)
• InChI Key： VCEDOGBTSALKRD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2CNCCC=2NN=1

Computed Properties

• Exact Mass: 217.10152556g/mol
• Monoisotopic Mass: 217.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.7Ų